Cas no 130464-14-1 (2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-)

2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)- structure
130464-14-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
CAS No:130464-14-1
MF:C10H12N2O6
MW:256.212082862854
CID:156826
PubChem ID:42616137
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(hexahydro-3,4-dihydroxyfuro[3,4-b]furan-2-yl)-
    • 1-[(2R,3S)-3,4-dihydroxy-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]furan-2-yl]pyrimidine-2,4-dione
    • 1-(3-Deoxy-3-C-formyl-beta-D-lyxo-pentofuranosyl)uracil-3',5'-O-Hemiacetal
    • DTXSID30926744
    • 130464-14-1
    • 1-(3,4-Dihydroxyhexahydrofuro[3,4-b]furan-2-yl)-4-hydroxypyrimidin-2(1H)-one
    • Inchi: 1S/C10H12N2O6/c13-5-1-2-12(10(16)11-5)8-7(14)6-4(18-8)3-17-9(6)15/h1-2,4,6-9,14-15H,3H2,(H,11,13,16)/t4?,6?,7?,8-,9?/m1/s1
    • InChI Key: JDLALIPYZHDYAP-DQYLMENISA-N
    • SMILES: O1[C@H](C(C2C(O)OCC12)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 256.06956
  • Monoisotopic Mass: 256.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.68
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.646
  • PSA: 108.33
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